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Compound of Interest

Compound Name: 4-Ethynyltetrahydro-2H-pyran

Cat. No.: B598597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 4-Ethynyltetrahydro-2H-pyran (CAS No. 1202245-65-5). Lacking

extensive empirical stability data in publicly available literature, this guide combines information

from safety data sheets, chemical supplier recommendations, and foundational chemical

principles governing the stability of its constituent functional groups—a terminal alkyne and a

tetrahydropyran ring. This document is intended to inform best practices for handling, storage,

and stability assessment in a research and development setting.

Core Chemical Properties and Structure
4-Ethynyltetrahydro-2H-pyran is a versatile heterocyclic compound featuring a saturated

tetrahydropyran ring substituted with a reactive terminal ethynyl (alkyne) group. This unique

combination of a stable cyclic ether and a reactive functional group makes it a valuable building

block in medicinal chemistry and organic synthesis, notably in the preparation of aminopyrazine

derivatives as PI3k-γ inhibitors.[1]

Table 1: Physicochemical Properties of 4-Ethynyltetrahydro-2H-pyran
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Property Value Source

CAS Number 1202245-65-5 [1]

Molecular Formula C₇H₁₀O

Molecular Weight 110.15 g/mol

Appearance Colorless oil [2]

Boiling Point ~138.1 ± 29.0 °C [2]

Density ~0.93 ± 0.1 g/cm³ [2]

Recommended Storage and Handling
Proper storage and handling are critical to maintain the integrity and reactivity of 4-
Ethynyltetrahydro-2H-pyran. The primary concerns are its flammability and potential for

degradation through oxidation or reaction of the terminal alkyne.

Table 2: Recommended Storage and Handling Conditions
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Condition Recommendation Rationale

Temperature

2-8°C is recommended for

optimal preservation and long-

term storage.[2]

To minimize potential

degradation and maintain

stability.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).

To prevent oxidation of the

tetrahydropyran ring and

potential reactions of the

alkyne.

Container
Keep in a tightly sealed, dry

container.[3]

To prevent exposure to

moisture and atmospheric

oxygen.

Light Store protected from light.

Although not explicitly stated,

protection from light is a

general best practice for

storing reactive organic

compounds to prevent

photolytic degradation.

Ventilation
Store in a well-ventilated

place.
Due to its flammability.

Potential Degradation Pathways
While specific degradation studies for 4-Ethynyltetrahydro-2H-pyran are not readily available,

potential degradation pathways can be inferred from the known reactivity of the

tetrahydropyran ring and the terminal alkyne group.

Caption: Potential Degradation Pathways for 4-Ethynyltetrahydro-2H-pyran.

Table 3: Summary of Potential Degradation Pathways and Products
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Stress Condition
Affected Functional
Group

Potential
Degradation
Mechanism

Potential
Degradation
Products

Oxidation
Tetrahydropyran Ring

& Ethynyl Group

Radical oxidation at

carbons adjacent to

the ether oxygen;

oxidation of the

alkyne.

Ring-opened products

(e.g., hydroxy

ketones, dicarboxylic

acids), oxidized

alkyne derivatives

(e.g., carboxylic acid

at the C4 position).

Acidic Hydrolysis
Tetrahydropyran Ring

& Ethynyl Group

Acid-catalyzed ring-

opening of the ether;

hydration of the

alkyne (Markovnikov

addition).

Ring-opened diols or

halo-alcohols

(depending on the

acid); 4-

Acetyltetrahydro-2H-

pyran.

Basic Conditions Ethynyl Group
Deprotonation of the

acidic terminal alkyne.

Formation of the

corresponding

acetylide anion, which

is a reactive

nucleophile.

Thermal Stress Entire Molecule

May lead to

polymerization of the

alkyne or other

complex degradation

pathways.

Oligomers or

polymers, and other

unspecified

degradation products.

Photolytic Stress Entire Molecule
Radical-mediated

degradation.

Various unspecified

degradation products.

Experimental Protocols for Stability Assessment
(Forced Degradation)
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The following are generalized protocols for conducting forced degradation studies on 4-
Ethynyltetrahydro-2H-pyran, based on ICH guidelines. These studies are essential for

identifying potential degradants and developing stability-indicating analytical methods.
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4-Ethynyltetrahydro-2H-pyran Sample

Forced Degradation Studies

Acid/Base Hydrolysis Oxidation (e.g., H₂O₂) Thermal Stress Photolytic Stress

Analytical Testing
(e.g., HPLC, LC-MS, GC-MS)

Data Evaluation

Assess Peak Purity Determine Mass Balance Identify Degradants

Elucidate Degradation Pathways

Validate Stability-Indicating Method

Stability Profile Established
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2h-pyran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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